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Compound of Interest

Dodecyltrimethylammonium
Compound Name: ,
bromide

Cat. No.: B133476

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for Dodecyltrimethylammonium bromide (DTAB), a cationic surfactant
commonly used in laboratory settings.

Hazard Identification and Classification

Dodecyltrimethylammonium bromide (CAS No. 1119-94-4) is classified as a hazardous
substance.[1][2] It is crucial to be aware of its potential dangers before handling.

GHS Hazard Statements:

H301/H302: Toxic or harmful if swallowed.[2][3][4][5]

H315: Causes skin irritation.[2][3][4][5][6]

H319: Causes serious eye irritation.[2][3][4][5][6]

H335: May cause respiratory irritation.[2][4][6][7]

H410: Very toxic to aquatic life with long-lasting effects.[2][3][5][6][8]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b133476?utm_src=pdf-interest
https://www.benchchem.com/product/b133476?utm_src=pdf-body
https://www.benchchem.com/product/b133476?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC409311000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0838/Dodecyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltrimethylammonium-bromide
https://www.sigmaaldrich.com/HK/en/sds/SIGMA/D8638?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0838/Dodecyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltrimethylammonium-bromide
https://www.sigmaaldrich.com/HK/en/sds/SIGMA/D8638?userType=undefined
https://datasheets.scbt.com/sc-239839.pdf
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0838/Dodecyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltrimethylammonium-bromide
https://www.sigmaaldrich.com/HK/en/sds/SIGMA/D8638?userType=undefined
https://datasheets.scbt.com/sc-239839.pdf
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyltrimethylammonium-bromide
https://datasheets.scbt.com/sc-239839.pdf
https://www.fishersci.co.uk/store/msds?partNumber=D/5311&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/34_51604342_DODECYLTRIMETHYLAMMONIUMBROMIDE-CASNO-1119-94-4-MSDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0838/Dodecyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/en/sds/SIGMA/D8638?userType=undefined
https://datasheets.scbt.com/sc-239839.pdf
https://www.chemos.de/import/data/msds/GB_en/1119-94-4-A0023827-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Classification

Category

Acute Oral Toxicity

Category 3 or 4[1][3]

Skin Corrosion/Irritation

Category 2[1][3]

Serious Eye Damage/Irritation

Category 2/2A[1][3]

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)[1][2]

Hazardous to the Aquatic Environment (Acute)

Category 1[2][7]

Hazardous to the Aquatic Environment (Chronic)

Category 1[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling DTAB to minimize

exposure and ensure personal safety.
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Protection Type Specific Recommendations Rationale

Tightly sealed safety goggles

or safety glasses with side- To prevent eye contact which
Eye/Face Protection shields conforming to EN166 can cause serious irritation.[2]
(EU) or NIOSH (US) [6]

standards.[2][6][9][10]

Impervious chemical-resistant
) gloves (e.g., nitrile rubber). To prevent skin contact which
Hand Protection ) s
Gloves must be inspected causes irritation.[2][6]

before use.[2][6][10]

Protective work clothing or a

lab coat. A complete suit ) ]
] ] ) ] To protect skin from accidental
Body Protection protecting against chemicals )
i ) splashes or spills.
may be required depending on

the scale of work.[2][6]

Use a suitable respirator (e.g.,
P95 or P1) if high
) ) concentrations are present, if To prevent respiratory tract
Respiratory Protection ] ) o
dust is generated, or if irritation.[2][6]
experiencing respiratory

irritation.[2][6][9]

Step-by-Step Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

Handling:

e Ventilation: Always handle Dodecyltrimethylammonium bromide in a well-ventilated area,
preferably in a chemical fume hood.[3][6][9]

+ Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[2]
[3][6] Do not eat, drink, or smoke in the handling area.[3][10][11]
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e Prevent Dust Formation: Handle the solid powder carefully to avoid creating dust.[1][2][3][9]
e Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[9][10]

» Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[2][6]
[10]

Storage:

o Container: Keep the container tightly sealed in a dry, cool, and well-ventilated place.[1][2][6]
[91[10]

» Hygroscopic Nature: DTAB is hygroscopic; protect it from humidity and water.[1][6]

e Incompatible Materials: Store away from strong oxidizing agents, bases, and moisture.[1][6]
[71[11]

» Labeling: Ensure all containers are clearly labeled.[11]

Emergency and Disposal Plans

Immediate and appropriate responses to emergencies and proper disposal are essential for
safety and environmental protection.

First Aid Measures:
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Exposure Route Immediate Action

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[6][10]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical advice if irritation

persists.[3][6][10]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

consult a doctor.[2][6][10]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[6][10]

Spill Response Workflow:
Caption: Workflow for managing a Dodecyltrimethylammonium bromide spill.

Disposal Plan: Dodecyltrimethylammonium bromide and its container must be disposed of
as hazardous waste.[2][6]

Consult Regulations: Always consult federal, state, and local regulations for proper disposal.

[6]

e Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[2]

 Incineration: One recommended method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

» Environmental Precaution: Do not allow the product to enter drains or water systems as it is
very toxic to aquatic life.[2][3][6][8][9] Use appropriate containers to avoid environmental
contamination.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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